Cas no 20825-07-4 (1,1,1,5,5,6,6,6-Octafluoro-2,4-hexanedione)

• Product Name: 1,1,1,5,5,6,6,6-Octafluoro-2,4-hexanedione
• CAS No: 20825-07-4
• MF: C₆H₂F₈O₂
• MW: 258.066110134125
• CID: 261897
• PubChem ID: 24866865
• Update Time: 2025-08-14

1,1,1,5,5,6,6,6-Octafluoro-2,4-hexanedione Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexanedione,1,1,1,5,5,6,6,6-octafluoro-
• 1,1,1,5,5,6,6,6-Octafluoro-2,4-hexanedione
• 1,1,1,5,5,6,6,6-octafluorohexane-2,4-dione
• 1,1,1,2,2,6,6,6-octafluoro-3,5-hexanedione
• 3,3-dihydroperfluorohexane-2,4-dione
• 3H,3H-Octafluorohexane-2,4-dione
• 3H,3H-Perfluorohexane-2,4-dione

• Inchi： 1S/C6H2F8O2/c7-4(8,6(12,13)14)2(15)1-3(16)5(9,10)11/h1H2
• InChI Key： MGKBKOFWQWACLM-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(CC(C(F)(F)F)=O)=O)F

Computed Properties

• Exact Mass: 257.99300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.7

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.538 g/mL at 25 °C(lit.)
• Boiling Point: 85-86 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.3269(lit.)
• PSA: 34.14000
• LogP: 2.27460

1,1,1,5,5,6,6,6-Octafluoro-2,4-hexanedione Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 3265
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• HazardClass：IRRITANT